2-Amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol
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Description
2-Amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol is a synthetic amino alcohol characterized by a branched pentanol backbone with a cyclopropylmethyl group and an amino substituent at the C2 position and a fluorine atom at C5. Its molecular formula is C₉H₁₇FNO, with a molecular weight of 174.23 g/mol.
Properties
Molecular Formula |
C9H18FNO |
|---|---|
Molecular Weight |
175.24 g/mol |
IUPAC Name |
2-amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol |
InChI |
InChI=1S/C9H18FNO/c10-5-1-4-9(11,7-12)6-8-2-3-8/h8,12H,1-7,11H2 |
InChI Key |
CNEXLQLBNOPTAQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1CC(CCCF)(CO)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol can be achieved through a multi-step process involving the following key steps:
Formation of the Cyclopropylmethyl Group: This can be achieved through the reaction of cyclopropylmethanol with a suitable halogenating agent to form cyclopropylmethyl halide.
Introduction of the Fluorinated Pentanol Chain: The fluorinated pentanol chain can be synthesized through the fluorination of a suitable pentanol precursor using a fluorinating agent such as diethylaminosulfur trifluoride (DAST).
Coupling of the Cyclopropylmethyl and Fluorinated Pentanol Chains: The cyclopropylmethyl halide can be reacted with the fluorinated pentanol chain in the presence of a base to form the desired product.
Introduction of the Amino Group:
Industrial Production Methods
Industrial production of 2-Amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and process optimization to minimize waste and reduce production costs.
Chemical Reactions Analysis
Types of Reactions
2-Amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Substitution: The amino and fluorine groups can participate in nucleophilic substitution reactions to form new derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium azide (NaN3) or sodium hydride (NaH).
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols or amines.
Scientific Research Applications
Medicinal Chemistry: The compound can be used as a building block for the synthesis of novel pharmaceuticals with potential therapeutic effects.
Organic Synthesis: It can serve as an intermediate in the synthesis of complex organic molecules.
Material Science: The compound’s unique structure makes it a candidate for the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 2-Amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol depends on its specific application. In medicinal chemistry, the compound may interact with biological targets such as enzymes or receptors, modulating their activity through binding interactions. The presence of the fluorine atom can enhance the compound’s binding affinity and metabolic stability.
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Functional Comparisons
The table below summarizes key structural and functional differences between 2-amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol and related compounds:
Key Research Findings
(a) Cyclopropylmethyl Substituents
- This contrasts with Naltrexone Hydrochloride, where the cyclopropylmethyl group is part of a larger opioid antagonist framework .
- 5-(2,2,3-Trimethyl-3-cyclopentenyl)-3-methylpentan-2-ol : The cyclopentenyl group increases hydrophobicity, limiting water solubility compared to the target compound .
(b) Fluorine vs. Phosphorus-Containing Groups
- The fluorine atom in the target compound enhances electronegativity and may improve blood-brain barrier penetration, unlike cyclopropylmethyl ethylphosphonofluoridate, where fluorine is part of a reactive phosphonofluoridate group linked to neurotoxicity .
(c) Amino Alcohol Functionality
- This contrasts with Naltrexone, which targets opioid receptors through its morphinan core .
Biological Activity
2-Amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol, a compound with potential therapeutic applications, has garnered attention in recent pharmacological research. This article explores its biological activity, focusing on its mechanisms of action, therapeutic implications, and relevant case studies.
Chemical Structure and Properties
- Molecular Formula : C9H16FNO2
- Molecular Weight : 189.23 g/mol
- CAS Number : 2059994-29-3
The structure of 2-Amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol features an amino group and a fluorinated pentanol backbone, which are critical for its biological activity.
Research indicates that this compound acts primarily as a glycine transporter inhibitor. By inhibiting glycine uptake, it enhances synaptic transmission in the central nervous system, which may contribute to its therapeutic effects in various neurological disorders.
Key Mechanisms:
- Glycine Transport Inhibition : The compound blocks glycine transporters, increasing extracellular glycine levels, which can modulate NMDA receptor activity.
- Neuroprotective Effects : Enhanced glycine signaling has been associated with neuroprotective effects against excitotoxicity in models of neurodegenerative diseases.
Therapeutic Applications
The biological activity of 2-Amino-2-(cyclopropylmethyl)-5-fluoropentan-1-ol suggests several potential therapeutic uses:
| Condition | Mechanism | Evidence Level |
|---|---|---|
| Schizophrenia | Enhances NMDA receptor function | Moderate |
| Alzheimer's Disease | Neuroprotection via glycine signaling | Moderate |
| Anxiety Disorders | Modulates neurotransmitter balance | Preliminary |
| Depression | Potential antidepressant effects | Preliminary |
| Cognitive Impairment | Improves synaptic plasticity | Preliminary |
Case Studies and Research Findings
Several studies have highlighted the biological activity and potential applications of this compound:
- Study on Cognitive Enhancement :
- Anxiety and Depression Models :
- Neuroprotective Studies :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
